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Compound of Interest

Compound Name: (1-~13~C)Aniline

Cat. No.: B101788

Technical Support Center: (1-13C)Aniline

This resource is designed for researchers, scientists, and drug development professionals,
providing essential information on the best practices for storing and handling (1-13C)Aniline.
The following troubleshooting guides and FAQs address specific issues to ensure safe and
effective experimentation. As the health and safety data for isotopically-labeled compounds are
generally assumed to be similar to their unlabeled counterparts, the following guidelines are
based on the known hazards of aniline.[1]

Quick Facts & Hazard Summary

(1-13C)Aniline is the isotopically labeled version of aniline, where one carbon atom is the 13C
Isotope. It is a colorless to brownish, oily liquid that can darken when exposed to air or light.[2]
[3][4] It is primarily used in metabolic studies and as a synthetic intermediate.[5][6]
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Property

Value

Chemical Name

Aniline-1-13C

Synonyms

(1-13C)Benzenamine, (1-13C)Phenylamine

CAS Number

18960-62-8[7]

Molecular Formula

13CC5H7N[7]

Molecular Weight

94.12 g/mol [7]

Appearance

Colorless to yellow/brown oily liquid[2][3]

Primary Hazards

Toxic, suspected carcinogen and mutagen,
combustible[8][9][10]

GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement

. Toxic if swallowed, in contact
Acute Toxicity (Oral, Dermal,

) 3 with skin or if inhaled.[10][11]
Inhalation)
[12]
) Causes serious eye damage.
Serious Eye Damage 1
[LO][11][12]
) o May cause an allergic skin
Skin Sensitization 1 )
reaction.[10][11][12]
o Suspected of causing genetic
Germ Cell Mutagenicity 2
defects.[10][11][12]
) o Suspected of causing cancer.
Carcinogenicity 2
[10][11][12]
Causes damage to organs
Specific Target Organ Toxicity 1 (especially blood) through
(Repeated Exposure) prolonged or repeated

exposure.[5][10][11][12]

Hazardous to the Aquatic ) o
) 1 Very toxic to aquatic life.[8][13]
Environment

Storage and Stability FAQs

Proper storage is critical to maintain the integrity of (1-13C)Aniline and ensure personnel
safety.

Q: What are the ideal storage conditions for (1-13C)Aniline?

A: To ensure stability and safety, (1-13C)Aniline should be stored under the following
conditions:
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Parameter Recommendation
Temperature 2-8°C[5][7][14]
Atmosphere Under an inert gas (e.g., Argon, Nitrogen).[14]

Tightly closed in its original, light-resistant

Container ]
container.[10][14][15]
) In a locked, designated, cool, dry, and well-
Location ) _ .
ventilated chemical storage cabinet.[11][15][16]
Protection Protect from light, air, and moisture.[4][9][14]
Store separately from strong oxidizers, strong
Incompatibles acids, bases, and certain metals like iron and
zinc.[2][9][15][16]
) Use secondary containment, such as a
Containment

polypropylene tub.[15]

Q: My (1-13C)Aniline has turned from colorless to a brown color. Is it still usable?

A: Aniline and its derivatives darken upon exposure to air and light due to oxidation.[2][4] While
slight discoloration is sometimes considered normal, it indicates potential degradation.[17]
Before use, it is highly recommended to assess the compound's purity to ensure it meets the
requirements of your experiment. For critical applications, using a fresh, unoxidized lot is
advisable.

Q: How should I store stock solutions of (1-13C)Aniline?

A: Aliquot stock solutions into single-use volumes to prevent degradation from repeated freeze-
thaw cycles.[4] For solutions in DMSO, store at -20°C for up to one month or -80°C for up to six
months, protected from light.[4] Aqueous solutions should be prepared fresh for immediate use.

[4]
Q: What container material is best for storing aniline and its solutions?

A: It is best to store aniline and its solutions in glass vials with tight-fitting caps.[4] Aniline can
attack some plastics, so using plastic containers for long-term storage is not recommended.[4]
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Handling and Personal Protective Equipment (PPE)
FAQs

Q: What engineering controls are required when working with (1-13C)Aniline?

A: All work with (1-13C)Aniline must be performed in a designated area with specific
engineering controls.[15] Confine all handling operations to a properly functioning and certified
laboratory chemical fume hood or a glove box.[9][15][18] A safety shower and eyewash station
must be easily accessible.[9]

Q: What is the correct PPE for handling (1-13C)Aniline?

A: A multi-layered approach to PPE is required due to the high toxicity of aniline.

PPE Category Specification

Wear double gloves.[4] Recommended
Hand Protection materials include Butyl, Neoprene, Polyvinyl
alcohol (PVA), or Viton.[15]

Chemical splash goggles and a full-face shield.

Eye Protection
[4][15][16]

A fully buttoned lab coat, long pants, and
. closed-toe shoes are mandatory.[9] An
Body Protection ) ) )
impervious apron or coveralls may be required

for larger quantities.[16]

Required when vapors or aerosols may be
— generated outside of a fume hood. Use requires
espiratory ) ] )
medical clearance and fit-testing under an

institutional respiratory protection program.[15]

Q: Can | use nitrile gloves?

A: Nitrile gloves are NOT recommended for prolonged contact with aniline as they offer
insufficient protection.[15] They may be used for splash protection as part of a double-gloving
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strategy, but the outer gloves should be of a more resistant material like butyl or neoprene.[9]
[15] Always check manufacturer-specific glove compatibility charts.

Q: What are the essential hygiene practices?

A: Strict hygiene is mandatory. Wash hands and skin thoroughly with soap and water after
handling.[9][11] Do not eat, drink, or smoke in any area where aniline is handled or stored.[10]
[11][13] Immediately remove and decontaminate any clothing that becomes soiled.[10][11][14]

Troubleshooting and Emergency Procedures

Troubleshooting Guide

Issue Possible Cause Recommended Solution

Store under an inert
Oxidation due to exposure to atmosphere and protect from
air and/or light.[4] light.[14] Verify purity before

use in sensitive experiments.

Compound Discoloration

Use freshly prepared solutions.

[4] Re-verify storage conditions

Inconsistent Experimental Compound degradation; )
) i and ensure handling protocols
Results improper handling or storage. )
are strictly followed under a
fume hood.
Allow the vial to warm to room
Low solubility at storage temperature before opening.
Precipitate in Stock Solution temperature; solvent Briefly sonicate to redissolve.
evaporation. Ensure the vial cap is sealed

tightly.

Emergency Procedures
Q: What should | do in case of a spill?

A: Immediate and proper decontamination is crucial. The response depends on the size of the
spill.
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o Evacuate and Secure: Immediately evacuate all non-essential personnel from the area and
restrict access.[19]

» Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.[19]

» PPE: Before cleaning, don appropriate PPE, including a lab coat, double gloves, and
eye/face protection.[15][19] Respiratory protection may be necessary.[15]

« Containment: For liquid spills, contain the spill using an inert absorbent material like
vermiculite, sand, or earth.[9][16][19]

¢ Collection: Use non-sparking tools to collect the absorbed material into a labeled, sealed
container for hazardous waste.[4][16]

o Decontamination: Wipe the spill area with a decontaminating solution (e.g., a dilute bleach
solution for aniline mustard can be adapted, but check institutional guidelines), followed by a
rinse with soap and water.[4]

o Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste.[8][15]
Q: What are the first aid measures for exposure?

A: Seek immediate medical attention in all cases of exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air and keep them at

rest. If breathing is difficult or has stopped,

Inhalation _ o o
provide artificial respiration or oxygen. Call a
physician immediately.[9][10][11]
Immediately remove all contaminated clothing.
Skin Contact [10] Wash the affected skin with plenty of soap

and water for at least 15-30 minutes.[13][19]

Immediately flush eyes with plenty of running

water for at least 15 minutes, holding eyelids
Eye Contact ]

open.[11][19] Remove contact lenses if present

and easy to do.[11]

Do NOT induce vomiting. Rinse the mouth with
Ingestion water. Immediately call a poison center or
physician.[2][9][10]

Experimental Protocols and Workflows
Protocol 1: General Protocol for Handling and
Dispensing (1-13C)Aniline

e Preparation:

o Confirm the chemical fume hood is functioning correctly.

o Don all required PPE (lab coat, double gloves, chemical goggles, face shield).

o Place absorbent pads on the work surface inside the fume hood.

o Assemble all necessary equipment (glass vials, syringes, pipettes, waste container).
o Dispensing:

o Allow the (1-13C)Aniline container to equilibrate to room temperature before opening to
prevent moisture condensation.
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o If stored under an inert gas, prepare to backfill the container with inert gas after
dispensing.

o Carefully uncap the container inside the fume hood.
o Using a glass syringe or pipette, slowly withdraw the desired volume.

o Dispense the liquid into the reaction vessel, touching the tip of the pipette or syringe to the
inner wall of the vessel to avoid splashing.

» Post-Dispensing:

o

Securely recap the (1-13C)Aniline container, flushing with inert gas if necessary.

o Clean any contaminated equipment immediately or place it in a designated container for
decontamination.

o Wipe down the work surface.

o Dispose of all contaminated disposables (pipette tips, pads) in the designated hazardous
waste container.[15]

o Return the stock container to its proper storage location.[15]

o Remove PPE and wash hands thoroughly.

Diagram: Workflow for Safe Handling of (1-13C)Aniline
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Caption: A three-phase workflow for the safe handling of (1-13C)Aniline.
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Diagram: Spill Response Logical Workflow

Spill Occurs

Alert Personnel & Evacuate Area

Assess Spill Size

Major

Minor Spill (Manageahle) pill (Unmanageable)

Don Full PPE Secure Area, Prevent Entry

Contain with Absorbent

Call EHS / Emergency Services

Collect Waste Await Professional Response

Decontaminate Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 11/14 Tech Support


https://www.benchchem.com/product/b101788?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Caption: Decision workflow for responding to a minor vs. major aniline spill.

Disposal Guidelines

Q: How do | dispose of (1-13C)Aniline waste?

A: All (1-13C)Aniline waste, including contaminated materials, must be treated as hazardous
waste.[8][15]

e Liquid Waste: Collect in a dedicated, compatible, and clearly labeled liquid hazardous waste
container.[8]

o Solid Waste: Collect items like contaminated gloves, pipette tips, and absorbent pads in a
separate, clearly labeled solid hazardous waste container.[8]

o Storage: Keep waste containers tightly sealed and store them in a designated, secure
secondary containment area away from incompatible materials.[8]

» Pickup: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal company.[8][9][15] Under no
circumstances should aniline waste be disposed of down the drain or in regular trash.[8][15]

Q: Can I mix aniline waste with other solvent waste?

A: No. Do not mix (1-13C)Aniline waste with other waste streams unless explicitly permitted by
your institution's hazardous waste guidelines.[8] Co-mingling wastes can generate heat,
pressure, or other dangerous reactions.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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